Cas no 68412-03-3 (Octanoyl chloride,chloro derivs.)

• Product Name: Octanoyl chloride,chloro derivs.
• CAS No: 68412-03-3
• MF: C₈H₁₄Cl₂O
• MW: 197.102160930634
• CID: 523431
• PubChem ID: 6455971
• Update Time: 2025-04-19

Octanoyl chloride,chloro derivs. Chemical and Physical Properties

Names and Identifiers

• Octanoyl chloride,chloro derivs.
• 8-chlorooctanoyl chloride
• 68412-03-3
• SCHEMBL4970742
• DTXSID70988008
• 99219-17-7
• 8-chlorooctanoic acid chloride

• Inchi： 1S/C8H14Cl2O/c9-7-5-3-1-2-4-6-8(10)11/h1-7H2
• InChI Key： CUASUSAFYJAUDE-UHFFFAOYSA-N
• SMILES： ClCCCCCCCC(=O)Cl

Computed Properties

• Exact Mass: 196.04232
• Monoisotopic Mass: 196.04217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.092
• Boiling Point: 243.9°C at 760 mmHg
• Flash Point: 98.7°C
• Refractive Index: 1.453
• PSA: 17.07